Cas no 443903-63-7 (Benzoic acid, 3-methoxy-, 2-[(phenylamino)thioxomethyl]hydrazide)

• Product Name: Benzoic acid, 3-methoxy-, 2-[(phenylamino)thioxomethyl]hydrazide
• CAS No: 443903-63-7
• MF: C₁₅H₁₅N₃O₂S
• MW: 301.363501787186
• MDL: MFCD00245837
• CID: 3988274
• PubChem ID: 705453
• Update Time: 2025-05-19

Benzoic acid, 3-methoxy-, 2-[(phenylamino)thioxomethyl]hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-methoxy-, 2-[(phenylamino)thioxomethyl]hydrazide
• 1-[(3-methoxybenzoyl)amino]-3-phenylthiourea
• SR-01000535375-1
• SR-01000535375
• STK508205
• 443903-63-7
• 1-(3-METHOXYBENZOYL)-4-PHENYL-3-THIOSEMICARBAZIDE
• MS-7316
• 2-[(3-methoxyphenyl)carbonyl]-N-phenylhydrazinecarbothioamide
• AKOS003240046
• 2-(3-Methoxybenzoyl)-N-phenylhydrazine-1-carbothioamide
• MFCD00245837
• TSA90363
• CS-0332220
• PKUUEXQVZUMLMA-UHFFFAOYSA-N
• 3-methoxy-N-[(phenylcarbamothioyl)amino]benzamide
• Semicarbazide, 1-(3-methoxy-benzoyl)-4-phenyl-3-thia-

• MDL： MFCD00245837
• Inchi： 1S/C15H15N3O2S/c1-20-13-9-5-6-11(10-13)14(19)17-18-15(21)16-12-7-3-2-4-8-12/h2-10H,1H3,(H,17,19)(H2,16,18,21)
• InChI Key： PKUUEXQVZUMLMA-UHFFFAOYSA-N
• SMILES： C(NNC(NC1=CC=CC=C1)=S)(=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 301.08849790Da
• Monoisotopic Mass: 301.08849790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 94.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on Benzoic acid, 3-methoxy-, 2-[(phenylamino)thioxomethyl]hydrazide

Benzoic acid, 3-methoxy-, 2-[(phenylamino)thioxomethyl]hydrazide (CAS No. 443903-63-7): A Comprehensive Overview

Benzoic acid, 3-methoxy-, 2-[(phenylamino)thioxomethyl]hydrazide, identified by its CAS number 443903-63-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a hybrid structure of benzoic acid derivatives and hydrazide functionalities, exhibits a unique chemical profile that makes it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and agrochemicals.

The molecular structure of Benzoic acid, 3-methoxy-, 2-[(phenylamino)thioxomethyl]hydrazide encompasses several key functional groups, including a methoxy substituent on the benzoic acid core, a hydrazide moiety, and a thioxomethyl group linked to a phenylamino moiety. This arrangement not only imparts distinct reactivity but also opens up possibilities for diverse chemical transformations and biological interactions. The presence of the hydrazide group, in particular, suggests potential applications in the synthesis of heterocyclic compounds and the development of drugs targeting enzymatic pathways involving hydrazine or hydrazide derivatives.

In recent years, there has been growing interest in the exploration of benzoic acid derivatives due to their broad spectrum of biological activities. The methoxy group in Benzoic acid, 3-methoxy- enhances lipophilicity and metabolic stability, making it an attractive scaffold for drug design. Furthermore, the thioxomethyl group introduces sulfur into the molecule, which can participate in coordination chemistry or act as a bioisostere for other sulfur-containing heterocycles. This structural complexity makes Benzoic acid, 3-methoxy-, 2-[(phenylamino)thioxomethyl]hydrazide a versatile intermediate for synthesizing more complex molecules with tailored properties.

The hydrazide functionality is particularly noteworthy as it can undergo various reactions with carbonyl compounds to form Schiff bases or condense with isocyanates to yield urea derivatives. These reactions are fundamental in medicinal chemistry for generating bioactive molecules with enhanced pharmacological profiles. The phenylamino part of the molecule adds another layer of complexity, potentially influencing solubility and binding affinity to biological targets. Such structural features make this compound a promising candidate for further investigation in drug discovery pipelines.

Recent studies have highlighted the potential of hydrazide-containing compounds in addressing various therapeutic challenges. For instance, hydrazides have been explored as intermediates in the synthesis of antitubercular agents due to their ability to form stable complexes with metal ions involved in bacterial metabolism. Additionally, the phenylamino-thioxomethyl moiety could mimic natural products or pharmacophores known to interact with specific enzymes or receptors. This duality in functionality positions Benzoic acid, 3-methoxy-, 2-[(phenylamino)thioxomethyl]hydrazide as a key building block for innovative synthetic strategies.

The pharmaceutical industry has been increasingly leveraging computational chemistry and high-throughput screening to identify novel lead compounds. The structural motifs present in Benzoic acid, 3-methoxy-, 2-[(phenylamino)thioxomethyl]hydrazide align well with current trends toward hybrid molecules that combine multiple pharmacophoric elements. Such compounds often exhibit synergistic effects and improved pharmacokinetic properties compared to traditional single-target drugs. The methoxybenzoic acid scaffold provides a robust platform for further derivatization, allowing chemists to fine-tune activity profiles by introducing additional substituents or modifying existing ones.

In agrochemical research, benzoic acid derivatives have shown promise as intermediates for developing novel pesticides and plant growth regulators. The unique combination of functional groups in Benzoic acid, 3-methoxy-, 2-[(phenylamino)thioxomethyl]hydrazide could contribute to its efficacy against pests by interacting with biological pathways distinct from conventional agrochemicals. This potential is particularly relevant in the context of increasing resistance issues among crop-damaging organisms, where innovative chemical solutions are urgently needed.

The synthesis of Benzoic acid, 3-methoxy-, 2-[(phenylamino)thioxomethyl]hydrazide involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic routes typically involve the condensation of appropriate precursors under controlled conditions to introduce the hydrazide and thioxomethyl groups while preserving the integrity of the benzoic acid core. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its applications on larger scales.

The chemical reactivity of this compound also opens up avenues for material science applications beyond pharmaceuticals. For example, its ability to form coordination complexes with metal ions could be exploited in designing functional materials or catalysts. Additionally, the presence of both hydrophilic and hydrophobic regions may make it suitable for use as an additive in polymers or coatings to modify material properties such as solubility or adhesion.

Evaluation of the biological activity of Benzoic acid, 3-methoxy-, 2-[(phenylamino)thioxomethyl]hydrazide requires rigorous testing across multiple models to assess its potential therapeutic value. In vitro assays can provide initial insights into interactions with target enzymes or receptors, while animal models offer more comprehensive evaluations of efficacy and safety profiles. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into viable candidates for clinical development.

The regulatory landscape for new chemical entities necessitates thorough characterization and documentation before commercialization can occur. This includes detailed toxicological studies to ensure safety margins for intended uses. Given its complex structure and multiple functional groups, comprehensive analytical methods such as NMR spectroscopy (1H NMR), mass spectrometry (MS), IR spectroscopy (FTIR), and HPLC are crucial for confirming purity and identity throughout production processes.

The future prospects for research involving Benzoic acid, 3-methoxy-, 2-[(phenylamino)thioxomethyl]hydrazide appear promising as scientists continue to uncover new applications through interdisciplinary collaboration. Innovations in synthetic chemistry combined with advancements in computational modeling will likely accelerate discovery efforts by enabling rapid design iterations based on predictive data rather than empirical trial-and-error approaches.